Cas no 6389-81-7 (Phosphorothioic acid,S-ethyl O,O-dimethyl ester)

• Product Name: Phosphorothioic acid,S-ethyl O,O-dimethyl ester
• CAS No: 6389-81-7
• MF: C₄H₁₁O₃PS
• MW: 170.167101144791
• CID: 504614
• PubChem ID: 151414
• Update Time: 2025-04-19

Phosphorothioic acid,S-ethyl O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-ethyl O,O-dimethyl ester
• 1-dimethoxyphosphorylsulfanylethane
• O,O-dimethyl S-ethyl phosphorothioate
• S-Ethyl O,O-dimethyl phosphorothioate
• SCHEMBL1359029
• BRN 1704265
• AKOS006277364
• DTXSID20213514
• Phosphorothioic acid, S-ethyl O,O-dimethyl ester
• 6389-81-7
• Phosphorothioic acid, O,O-dimethyl S-ethyl ester
• AI3-29643

• Inchi： 1S/C4H11O3PS/c1-4-9-8(5,6-2)7-3/h4H2,1-3H3
• InChI Key： KEVXARPBRXTLQG-UHFFFAOYSA-N
• SMILES： S(CC)P(=O)(OC)OC

Computed Properties

• Exact Mass: 170.01673
• Monoisotopic Mass: 170.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 190.8°C at 760 mmHg
• Flash Point: 69.2°C
• Refractive Index: 1.448
• PSA: 35.53
• LogP: 2.14040